Cas no 851801-52-0 (2-{(4-chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(4-chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851801-52-0
• MF: C₁₈H₁₇ClN₂OS
• MW: 344.858381986618
• CID: 6298491
• PubChem ID: 4131480
• Update Time: 2025-07-18

2-{(4-chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(4-chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole
• (2-((4-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone
• F0630-0653
• AKOS024588817
• 2-{[(4-chlorophenyl)methyl]sulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole
• [2-[(4-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(2-methylphenyl)methanone
• 851801-52-0

• Inchi： 1S/C18H17ClN2OS/c1-13-4-2-3-5-16(13)17(22)21-11-10-20-18(21)23-12-14-6-8-15(19)9-7-14/h2-9H,10-12H2,1H3
• InChI Key： YYLUHUJMQZOGLF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NCCN1C(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 344.0750120g/mol
• Monoisotopic Mass: 344.0750120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58Ų

Additional information on 2-{(4-chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole

2-{(4-Chlorophenyl)methylsulfanyl}-1-(2-Methylbenzoyl)-4,5-dihydro-1H-imidazole: A Comprehensive Overview

2-{(4-Chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole (CAS No. 851801-52-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of imidazole and features a unique combination of functional groups that contribute to its potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological activity, and recent research developments surrounding this compound.

The chemical structure of 2-{(4-chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole is characterized by a central imidazole ring substituted with a 4-chlorophenylmethylsulfanyl group and a 2-methylbenzoyl group. The presence of these functional groups imparts distinct properties to the molecule, making it an interesting candidate for various biological studies. The imidazole ring is known for its ability to form hydrogen bonds and coordinate with metal ions, which can influence its biological activity. The 4-chlorophenylmethylsulfanyl group adds lipophilicity and can affect the compound's solubility and permeability across cell membranes. The 2-methylbenzoyl group contributes to the compound's overall stability and reactivity.

The synthesis of 2-{(4-chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole typically involves a multi-step process. One common approach is to start with an appropriate imidazole derivative and sequentially introduce the desired substituents through selective reactions. For instance, the 4-chlorophenylmethylsulfanyl group can be introduced via a sulfuration reaction, while the 2-methylbenzoyl group can be added through an acylation step. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for further research and development.

In terms of biological activity, 2-{(4-chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole has shown promising results in various assays. Studies have demonstrated its potential as an antimicrobial agent, particularly against Gram-positive bacteria. The compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes makes it a valuable candidate for developing new antibiotics. Additionally, preliminary research suggests that it may have antiviral properties, although further studies are needed to confirm these findings.

One of the key areas of interest in recent research has been the pharmacological properties of 2-{(4-chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole. In vitro studies have shown that it exhibits selective cytotoxicity against certain cancer cell lines, particularly those derived from solid tumors. This selective toxicity is attributed to its ability to induce apoptosis through the activation of specific signaling pathways. Moreover, the compound has been found to have low toxicity towards normal cells, which is a crucial factor in its potential as an anticancer agent.

Another important aspect of this compound is its pharmacokinetic profile. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) properties in various animal models. Results indicate that it has good oral bioavailability and favorable pharmacokinetic parameters, which are essential for its potential use as an oral medication. Additionally, the compound's stability under physiological conditions has been evaluated, showing that it remains intact in plasma and tissues for extended periods.

Recent advancements in drug delivery systems have also contributed to enhancing the therapeutic potential of 2-{(4-chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole. Nanoparticle formulations have been developed to improve its solubility and target delivery to specific tissues or organs. These formulations have shown enhanced efficacy in preclinical models of cancer and infectious diseases, highlighting their potential for clinical translation.

In conclusion, 2-{(4-chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole (CAS No. 851801-52-0) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for developing new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable asset in the quest for innovative treatments.